Cas no 1606-09-3 (1-Naphthaleneacetamide,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)-)

• Product name: 1-Naphthaleneacetamide,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)-
• CAS No: 1606-09-3
• MF: C₂₁H₃₀N₂O
• MW: 326.4757
• CID: 153799
• PubChem ID: 102653

1-Naphthaleneacetamide,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetamide,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)-
• 2-[2-(diethylamino)ethyl]-3-methyl-2-naphthalen-1-ylbutanamide
• α-[2-(Diethylamino)ethyl]-α-isopropyl-1-naphthaleneacetamide
• 1-naphthaleneacetamide, alpha-[2-(diethylamino)ethyl]-alpha-(1-methylethyl)-
• 2-[2-(Diethylamino)ethyl]-3-methyl-2-(1-naphthyl)butanamide
• 1-Naphthaleneacetamide, alpha-(2-(diethylamino)ethyl)-alpha-isopropyl-
• Butyramide, 2-(2-(diethylamino)ethyl)-3-methyl-2-(1-naphthyl)-
• DTXSID10936346
• alpha-Isopropyl-alpha-(2-(diethylamino)ethyl)-1-naphthylacetamide
• alpha-[2-(Diethylamino)ethyl]-alpha-isopropyl-1-naphthaleneacetamide
• Butyramide, 4-(diethylamino)-2-isopropyl-2-(1-naphthyl)-
• 1606-09-3
• BRN 2817580
• 2-[2-(Diethylamino)ethyl]-3-methyl-2-(naphthalen-1-yl)butanimidic acid

• Inchi： InChI=1S/C21H30N2O/c1-5-23(6-2)15-14-21(16(3)4,20(22)24)19-13-9-11-17-10-7-8-12-18(17)19/h7-13,16H,5-6,14-15H2,1-4H3,(H2,22,24)
• InChI Key： RPVBPDPLQFCQRB-UHFFFAOYSA-N
• SMILES： CCN(CCC(C1=CC=CC2=CC=CC=C12)(C(C)C)C(=O)N)CC

Computed Properties

• Exact Mass: 326.236
• Monoisotopic Mass: 326.235814
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: 4.3

Experimental Properties

• Density: 1.039
• Boiling Point: 504.4°Cat760mmHg
• Flash Point: 258.9°C
• Refractive Index: 1.563
• PSA: 46.33